Cas no 1691608-20-4 (3-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 3-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1691608-20-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5710040
• PubChem ID: 136841155
• Update Time: 2025-06-11

3-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 1691608-20-4
• EN300-1117955
• 3-Ethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 3-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C9H15N3/c1-3-8-5-11-12-6-7(2)4-10-9(8)12/h5,7,10H,3-4,6H2,1-2H3
• InChI Key： ZKJKCLDKCQXVRU-UHFFFAOYSA-N
• SMILES： N12C(=C(C=N1)CC)NCC(C)C2

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Introduction to 3-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine (CAS No. 1691608-20-4)

3-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine, identified by the CAS number 1691608-20-4, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrazoloapyrimidine class, a scaffold that has been extensively studied for its potential in drug discovery. The structural features of 3-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine include a fused ring system consisting of a pyrazole and an pyrimidine moiety, which contributes to its diverse biological activities.

The 3-ethyl-6-methyl substituents in the molecule play a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. These groups enhance the compound's solubility and bioavailability, making it a promising candidate for further development into therapeutic agents. The 4H,5H,6H,7H-pyrazolo1,5-apyrimidine core structure is particularly interesting because it can interact with various biological targets, including enzymes and receptors involved in critical cellular processes.

Recent research has highlighted the potential of 3-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine in the development of novel pharmaceuticals. Studies have demonstrated that this compound exhibits inhibitory activity against several enzymes and kinases that are implicated in diseases such as cancer and inflammation. The pyrazoloapyrimidine scaffold is known for its ability to bind tightly to biological targets due to its rigid structure and hydrogen bonding capabilities.

In particular, the 3-ethyl group has been shown to enhance the binding affinity of the compound to its target proteins. This modification allows for more precise interaction with specific residues on the enzyme or receptor surface, leading to improved efficacy and reduced side effects. The 6-methyl substituent further stabilizes the molecule's conformation, ensuring optimal binding orientation.

One of the most compelling aspects of 3-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine is its potential as an anti-cancer agent. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. For instance, it has been found to suppress the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation. By inhibiting these kinases, 3-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine can induce cell cycle arrest and apoptosis in cancer cells.

Additionally, research has indicated that this compound may have applications in treating inflammatory diseases. Inflammatory processes are often mediated by enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are responsible for producing pro-inflammatory mediators. Studies have shown that 3-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine can inhibit these enzymes effectively without causing significant side effects associated with traditional anti-inflammatory drugs.

The synthesis of 3-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1，5-apryimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of ethyl acetoacetate with guanidine hydrochloride to form a pyrazole intermediate. This intermediate is then further functionalized through reactions such as alkylation and methylation to introduce the desired substituents at specific positions on the ring system.

The final step in the synthesis involves cyclization reactions that form the pyrimidine moiety attached to the pyrazole ring. These reactions require precise control over reaction conditions to avoid unwanted byproducts. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound.

In terms of pharmacokinetics, 3 - ethyl - 6 - methyl - 4 H , 5 H , 6 H , 7 H - py ra z ol o1 , 5 - ap ry im id ine exhibits favorable properties such as good solubility in water and moderate metabolic stability。 These characteristics make it suitable for oral administration and ensure prolonged circulation within the body。 Further studies are needed to fully understand its absorption、 distribution、 metabolism、 excretion (ADME) profile。

The development of novel drug candidates like 3 - ethyl - 6 - methyl - 4 H , 5 H , 6 H , 7 H - py ra z ol o1 , ap ry im id ine relies heavily on computational modeling and high-throughput screening techniques。 These approaches allow researchers to rapidly evaluate thousands of compounds for their potential biological activity。 By integrating experimental data with computational predictions， scientists can identify promising candidates for further optimization。

One area where computational methods have been particularly valuable is in understanding the binding interactions between 3 - ethyl - m e th y l - p y ra z ol o1 , ap ry im id ine and its target proteins。 Molecular docking studies have revealed how different substituents on the molecule contribute to its binding affinity。 These insights have guided medicinal chemists in designing analogs with improved potency and selectivity。

The future prospects for 3 - ethyl - m e th y l - p y ra z ol o1 , ap ry im id ine are promising。 Ongoing research aims to explore its therapeutic potential in additional disease areas， including neurodegenerative disorders and infectious diseases。 Furthermore， efforts are underway to develop more efficient synthetic routes that reduce costs and improve sustainability。

In conclusion，3 - ethyl - m e th y l - p y ra z ol o1 , ap ry im id ine (CAS No。 ) is a structurally unique heterocyclic compound with significant potential as a therapeutic agent。 Its ability to interact with key biological targets makes it an attractive candidate for drug development， particularly in oncology and inflammation。 With continued research and innovation， this compound may one day contribute to advancements in medicine。